6-(2-Propylaminoethyl)-3-oxo-2,3-dihydro-1,4-benzoxazine

• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol
• IUPAC Name: 6-[2-(propylamino)ethyl]-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C13H18N2O2/c1-2-6-14-7-5-10-3-4-12-11(8-10)15-13(16)9-17-12/h3-4,8,14H,2,5-7,9H2,1H3,(H,15,16)
• InChI Key: UWRLCQILLABNOA-UHFFFAOYSA-N
• Canonical SMILES: CCCNCCC1=CC2=C(C=C1)OCC(=O)N2

Description

6-(2-Propylaminoethyl)-3-oxo-2,3-dihydro-1,4-benzoxazine is a useful research compound. Its molecular formula is C13H18N2O2 and its molecular weight is 234.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a round-bottomed flask equipped with a mechanical stirrer and a calcium chloride guard tube, 0.01 mol of n-propylamine and 0.015 mol of triethylamine are added to a solution of 6-(2-bromoethyl)-3-oxo-2,3-dihydro-1,4-benzoxazine in 40 cm3 of dimethylformamide. The mixture is heated to reflux for 15 hours and the precipitate formed is drained in the heated state. The residue is evaporated under vacuum and the product is recrystallized.